Cas no 1806784-24-6 (2-(Difluoromethyl)-3-(trifluoromethyl)pyridine)

• Product Name: 2-(Difluoromethyl)-3-(trifluoromethyl)pyridine
• CAS No: 1806784-24-6
• MF: C₇H₄F₅N
• MW: 197.105379104614
• MDL: MFCD25476611
• CID: 4846593
• Update Time: 2025-05-23

2-(Difluoromethyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-(trifluoromethyl)pyridine
• SY265994

• MDL： MFCD25476611
• Inchi： 1S/C7H4F5N/c8-6(9)5-4(7(10,11)12)2-1-3-13-5/h1-3,6H
• InChI Key： UXYIPRDKTHHIAG-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CN=C1C(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 167
• XLogP3: 2.4
• Topological Polar Surface Area: 12.9

Additional information on 2-(Difluoromethyl)-3-(trifluoromethyl)pyridine

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2-(Difluoromethyl)-3-(trifluoromethyl)pyridine: A Comprehensive Overview

2-(Difluoromethyl)-3-(trifluoromethyl)pyridine, identified by the CAS number 1806784-24-6, is a highly fluorinated aromatic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The presence of fluorine substituents at both the 2 and 3 positions of the pyridine ring imparts distinctive electronic and steric characteristics, making it a valuable molecule in synthetic chemistry, materials science, and pharmacology.

The synthesis of 2-(Difluoromethyl)-3-(trifluoromethyl)pyridine involves a multi-step process that typically begins with the preparation of the pyridine core. Recent advancements in fluorination techniques have enabled more efficient and selective methods for introducing the difluoromethyl and trifluoromethyl groups onto the pyridine ring. For instance, researchers have employed electrophilic substitution reactions using fluorinated reagents under controlled conditions to achieve high yields and purity levels.

One of the most notable applications of this compound is in the field of agrochemistry, where it serves as a key intermediate in the synthesis of novel herbicides and insecticides. Its fluorinated substituents enhance the molecule's stability, lipophilicity, and bioavailability, making it an ideal candidate for developing compounds with improved efficacy against pests and weeds. Recent studies have demonstrated that derivatives of 2-(Difluoromethyl)-3-(trifluoromethyl)pyridine exhibit potent activity against various agricultural pests without causing significant harm to non-target organisms.

In medicinal chemistry, this compound has been explored as a building block for designing drug candidates targeting various diseases. The fluorinated groups contribute to the molecule's ability to interact with biological targets through hydrogen bonding and hydrophobic interactions, which are critical for drug efficacy. For example, researchers have utilized this compound as a scaffold for developing inhibitors of kinases and other enzymes implicated in cancer and inflammatory diseases.

The electronic properties of 2-(Difluoromethyl)-3-(trifluoromethyl)pyridine also make it an attractive candidate for applications in materials science. Its ability to act as an electron-deficient aromatic system makes it suitable for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent studies have highlighted its potential as a component in advanced materials with tailored electronic properties.

From an environmental standpoint, understanding the fate and behavior of CAS No. 1806784-24-6 in different ecosystems is crucial for assessing its safety and sustainability. Research has shown that this compound exhibits moderate biodegradability under aerobic conditions, but further studies are needed to evaluate its long-term impact on aquatic and terrestrial environments.

In conclusion, 2-(Difluoromethyl)-3-(trifluoromethyl)pyridine represents a versatile platform for advancing chemical innovation across multiple disciplines. Its unique combination of electronic properties, synthetic accessibility, and functional versatility positions it as a valuable tool for addressing contemporary challenges in agriculture, medicine, and materials science.

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